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Compound of Interest

Compound Name: E260

Cat. No.: B15622599 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of aqueous solutions

of acetic acid (CH₃COOH) to a precise molar concentration. Accurate preparation of molar

solutions is fundamental for experimental reproducibility in various scientific applications,

including buffer preparation, chemical synthesis, and cell culture.

Introduction
Acetic acid, also known as ethanoic acid, is a weak monoprotic acid commonly used in

research and industrial settings.[1] The concentration of its stock solution, known as glacial

acetic acid, is typically ≥99.7%. Preparing dilute solutions of a specific molarity from this

concentrated stock requires precise calculations based on its molar mass and density. This

protocol outlines the necessary steps, calculations, and safety precautions to ensure accurate

and safe preparation.

Physicochemical Data
All calculations for preparing molar solutions rely on the fundamental physical properties of the

solute. The key quantitative data for glacial acetic acid are summarized below.
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Property Value Unit

Molar Mass 60.05 g/mol [1][2][3][4][5]

Density (at 25 °C) 1.049 g/mL [1][6][7]

Chemical Formula CH₃COOH [1][5]

Experimental Protocol
3.1. Materials and Equipment

Glacial Acetic Acid (≥99.7% purity)

Deionized (DI) or Distilled Water

Volumetric flasks (Class A) of appropriate volumes

Graduated cylinders

Glass beakers

Serological or volumetric pipettes and pipette controller

Analytical balance

Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat.

3.2. Safety Precautions

Corrosive Hazard: Glacial acetic acid is corrosive and can cause severe skin burns and eye

damage.[8] All handling must be performed inside a certified chemical fume hood.

Inhalation Hazard: The vapor is pungent and can cause respiratory irritation.

Always wear appropriate PPE, including gloves, safety goggles, and a lab coat.

When diluting, always add acid to water slowly to dissipate any heat generated.
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3.3. Calculation of Required Volume

To prepare a solution of a specific molarity, the required volume of concentrated glacial acetic

acid must be calculated.

Step 1: Calculate the Molarity of Stock Glacial Acetic Acid

First, determine the molarity of the stock solution using its density and molar mass.

Formula: Molarity_stock = (Density × Purity × 1000) / Molar Mass

Example Calculation (for 99.7% pure acetic acid): Molarity_stock = (1.049 g/mL × 0.997 ×

1000 mL/L) / 60.05 g/mol Molarity_stock ≈ 17.4 M

Step 2: Use the Dilution Formula (M₁V₁ = M₂V₂)

Use the calculated stock molarity to determine the volume needed for your desired solution.

Formula: V₁ = (M₂ × V₂) / M₁ Where:

V₁ = Volume of stock glacial acetic acid needed

M₁ = Molarity of stock glacial acetic acid (~17.4 M)

V₂ = Final desired volume of the dilute solution

M₂ = Final desired molarity of the dilute solution

Example Calculation (to prepare 1 Liter of 1 M Acetic Acid): V₁ = (1 M × 1 L) / 17.4 M V₁ ≈

0.0575 L or 57.5 mL

3.4. Step-by-Step Preparation Procedure

Perform Calculations: Use the formulas in section 3.3 to calculate the exact volume of glacial

acetic acid required for your desired final volume and molarity.

Don PPE: Put on your lab coat, safety goggles, and chemical-resistant gloves.
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Prepare Water: Add approximately half to two-thirds of the final required volume of deionized

water to the appropriate size volumetric flask.

Measure Acetic Acid: In a chemical fume hood, carefully measure the calculated volume (V₁)

of glacial acetic acid using a graduated cylinder or pipette for accuracy.

Dilute the Acid: Slowly add the measured glacial acetic acid to the water in the volumetric

flask. Gently swirl the flask to mix.

Bring to Final Volume: Allow the solution to return to room temperature if it has warmed.

Then, carefully add deionized water until the bottom of the meniscus reaches the calibration

mark on the neck of the volumetric flask.

Homogenize: Stopper the flask securely and invert it 15-20 times to ensure the solution is

thoroughly mixed and homogenous.

Label: Clearly label the flask with the solution name (Acetic Acid), concentration (e.g., 1 M),

preparation date, and your initials.

Visualization of Workflow
The following diagram illustrates the logical workflow for the preparation of a molar acetic acid

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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